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Compound of Interest

Compound Name: 4-Bromo-2-methylphenol

Cat. No.: B185452 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Bromo-2-methylphenol (CAS

No: 2362-12-1). Adherence to these procedures is crucial for ensuring laboratory safety and

minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Bromo-2-methylphenol is a hazardous substance that requires stringent safety protocols.

The primary hazards include acute oral toxicity, skin irritation, serious eye irritation, and

potential respiratory irritation.[1][2][3][4] Therefore, the use of appropriate personal protective

equipment is mandatory.
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PPE Category Minimum Requirement
Specifications and Best

Practices

Eye and Face Protection Safety goggles and face shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles,

especially during procedures

with a risk of splashing.[3][4]

Hand Protection Chemical-resistant gloves

Double-layered nitrile gloves

are recommended for

incidental contact. For direct

handling or risk of splash,

heavy-duty neoprene or butyl

rubber gloves should be

considered.[5] Gloves must be

inspected before use and

changed immediately upon

contamination.[5][6]

Skin and Body Protection
Chemical-resistant laboratory

coat

A long-sleeved lab coat that is

fully buttoned is required.

Ensure the material is

appropriate for handling

corrosive and toxic

substances.[1][5]

Respiratory Protection NIOSH-approved respirator

A dust mask, such as an N95

or P95, should be used when

handling the solid form to

prevent inhalation of dust

particles.[1] For handling large

quantities or in case of

inadequate ventilation, a

respirator with appropriate

cartridges (e.g., ABEKP2) is

advised.[1]
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Physical and Chemical Properties
Property Value

Appearance White to off-white solid/powder[7]

Molecular Formula C7H7BrO[2][7]

Molecular Weight 187.03 g/mol [2]

Melting Point 62-67 °C[4]

Solubility
Slightly soluble in water, soluble in organic

solvents.[7]

Stability Stable under normal storage conditions.[1][7]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is essential to minimize exposure and prevent contamination. All

handling of 4-Bromo-2-methylphenol, particularly weighing and solution preparation, must

occur in a designated area within a certified chemical fume hood.[1][3]

Pre-Handling Preparations
Fume Hood Verification: Before starting any work, ensure the chemical fume hood is certified

and functioning correctly.

Designated Area: Establish a specific area within the fume hood for handling 4-Bromo-2-
methylphenol to contain any potential spills or contamination.

Assemble Equipment: Gather all necessary equipment and reagents (e.g., spatulas, weigh

boats, solvents, glassware) and place them inside the fume hood before introducing the

chemical.

Emergency Equipment Check: Locate the nearest emergency shower and eyewash station

and confirm they are unobstructed and operational.[8]

Handling the Compound
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Donning PPE: Put on all required personal protective equipment as detailed in the PPE table

before entering the designated handling area.

Weighing and Transfer: Carefully weigh the solid 4-Bromo-2-methylphenol within the fume

hood. Use a clean, dedicated spatula and weigh boat to minimize dust generation.

Solution Preparation: If preparing a solution, slowly add the solid compound to the solvent to

avoid splashing. Gently swirl or stir the mixture to aid dissolution.

Container Management: Keep all containers with 4-Bromo-2-methylphenol tightly sealed

when not in use.[1][3][7]

Post-Handling Procedures
Decontamination: Clean and decontaminate all surfaces and equipment within the fume

hood that may have come into contact with the compound.

PPE Removal: Carefully remove PPE, avoiding contact with any potentially contaminated

outer surfaces. Gloves should be removed last.

Hand Washing: Thoroughly wash hands with soap and water after all handling procedures

are complete.[1][3]

Experimental Protocol: General Synthesis Involving
4-Bromo-2-methylphenol
The following is a generalized protocol for a reaction where 4-Bromo-2-methylphenol is used

as a starting material, for instance, in a condensation reaction.

Reaction Setup: In a four-necked round-bottom flask equipped with a stirrer, condenser, and

dropping funnel, dissolve the appropriate starting material (e.g., an aldehyde) in a suitable

solvent like ethanol.

Reagent Preparation: In a separate beaker, dissolve 4-Bromo-2-methylphenol in the same

solvent.
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Reaction Execution: Slowly add the 4-Bromo-2-methylphenol solution to the reaction flask

from the dropping funnel while stirring. The reaction mixture may be heated to reflux and

stirred for several hours to ensure completion.

Work-up: After the reaction is complete, allow the mixture to cool. The product may

precipitate out and can be collected by filtration. If not, the solvent may need to be removed

under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent to

obtain the final pure compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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